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Compound of Interest

Compound Name: TP-472N

Cat. No.: B1653977

This document provides essential guidance on the proper disposal procedures for TP-472N, a
negative control compound for the BRD9/7 probe TP-472. Adherence to these procedures is
critical for maintaining laboratory safety and environmental compliance. The information is
intended for researchers, scientists, and drug development professionals familiar with handling
chemical reagents.

Chemical and Physical Properties

A summary of the known properties of TP-472N is provided below. This information is crucial
for a comprehensive understanding and safe handling of the compound.
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Property Value Reference

2-(4-
) (cyclopropoxymethoxy)phenyl)
Chemical Name
-5-methylpyrrolo[1,2-

a]pyrimidin-7(1H)-one

IDQWBZAMTQTECP-
InChlKey
UHFFFAOYSA-N
Molecular Formula C19H18N202
Not specified, but is the
Purity negative control for TP-472
which has =98% purity
Formulation Solid
- Not specified for TP-472N. TP-
Solubility

472 is soluble in DMSO.

Pre-Disposal and Handling Precautions

Before beginning any disposal process, ensure that all relevant safety precautions are in place.
This includes the use of appropriate Personal Protective Equipment (PPE) and adherence to
standard laboratory safety protocols.

Personal Protective Equipment (PPE):
o Eye Protection: Wear NIOSH-approved safety goggles or a face shield.
e Hand Protection: Use heavy rubber gloves.

+ Respiratory Protection: To prevent inhalation of dust, use a NIOSH-approved self-contained
breathing apparatus or a respirator, especially in poorly ventilated areas.

» Protective Clothing: Wear appropriate protective clothing, such as a lab coat and rubber
boots, to prevent skin contact.

Handling:
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Avoid creating and inhaling dust.

Ensure adequate ventilation in the work area.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.

Facilities should be equipped with an eyewash station and a safety shower.

Step-by-Step Disposal Procedure

The primary method for the disposal of TP-472N is to treat it as chemical waste and dispose of
it in accordance with all applicable local, state, and federal regulations.

Containment:

o Carefully collect any spilled material.

o Transfer the waste, including any contaminated materials (e.g., weighing paper, gloves),
into a designated and clearly labeled chemical waste container.

Labeling:

o Clearly label the chemical waste container with the full chemical name ("TP-472N") and
any other information required by your institution's environmental health and safety (EHS)
department.

Storage:

o Store the sealed waste container in a designated, secure area away from incompatible
materials pending pickup by your institution's EHS or a licensed chemical waste disposal
contractor.

Disposal:

o Arrange for the disposal of the chemical waste through your institution's EHS-approved
waste management program. Do not dispose of TP-472N in standard trash or down the
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drain.

Emergency Procedures

In the event of accidental exposure or a spill, follow these emergency procedures:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes while
holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Wash the affected skin area immediately with soap and plenty of water for at
least 15 minutes. Remove any contaminated clothing and wash it before reuse. If symptoms
develop, seek medical attention.

 Ingestion: If the person is conscious, wash out their mouth with water. Do not induce
vomiting unless directed by medical personnel. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. Seek immediate medical attention.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of TP-472N.

 To cite this document: BenchChem. [Proper Disposal of TP-472N: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1653977#tp-472n-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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